Cas no 1373223-76-7 (5-amino-3-bromo-5,6,7,8-tetrahydronaphthalen-2-ol)

• Product Name: 5-amino-3-bromo-5,6,7,8-tetrahydronaphthalen-2-ol
• CAS No: 1373223-76-7
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 5581429
• PubChem ID: 118703233
• Update Time: 2023-08-10

5-amino-3-bromo-5,6,7,8-tetrahydronaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-bromo-5,6,7,8-tetrahydronaphthalen-2-ol
• 5-amino-3-bromo-5,6,7,8-tetrahydrophthalen-2-ol
• 2-Naphthalenol, 5-amino-3-bromo-5,6,7,8-tetrahydro-
• SB33163
• 1373223-76-7
• SB32935
• SB32936
• (R)-5-amino-3-bromo-5,6,7,8-tetrahydronaphthalen-2-ol
• 1344467-61-3
• 1344620-08-1
• (S)-5-amino-3-bromo-5,6,7,8-tetrahydronaphthalen-2-ol

• Inchi： 1S/C10H12BrNO/c11-8-5-7-6(4-10(8)13)2-1-3-9(7)12/h4-5,9,13H,1-3,12H2
• InChI Key： MPHSSXCLAAEXQX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)C(CCC2)N)O

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.528±0.06 g/cm3(Predicted)
• Boiling Point: 324.8±42.0 °C(Predicted)
• pka: 8.12±0.20(Predicted)